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Compound of Interest

Compound Name: beta-Cyclocitral

Cat. No.: B022417

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beta-Cyclocitral (3-cyclocitral) is a volatile monoterpenoid aldehyde, an apocarotenoid
derived from the oxidative cleavage of 3-carotene.[1] Found in a variety of plants,
cyanobacteria, fungi, and even animals, it is recognized as a significant contributor to the
aroma of many fruits and flowers.[1] Beyond its role as a fragrance and flavor agent, 3-
cyclocitral has garnered substantial interest in the scientific community for its function as a
bioactive signaling molecule.[2][3] In plants, it plays a crucial role in regulating gene expression
and mediating responses to environmental stressors, particularly photooxidative stress.[3][4]
This guide provides a comprehensive overview of the core physicochemical properties of 3-
cyclocitral, detailed experimental methodologies, and an examination of its biological signaling
pathways.

Chemical Identity and Structure
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Identifier Value

IUPAC Name 2,6,6-trimethylcyclohex-1-ene-1-carbaldehyde[5]
CAS Number 432-25-7[1]

Molecular Formula C10H160[1]

Molecular Weight

152.23 g/mol [5]

Canonical SMILES

CC1=C(C(CCC1)(C)C)C=0][1]

InChl Key

MOQGCGNUWBPGTQ-UHFFFAOYSA-N[1]

Appearance

Colorless to pale yellow liquid/oil

Core Physicochemical Properties

The fundamental physicochemical data for beta-Cyclocitral are summarized below. It is

important to note that values can vary based on experimental conditions, particularly pressure

for boiling point measurements.

Property

Value Conditions

Boiling Point

62-63 °C[5] @ 3.00 mmHg

211-212 °C[6]

@ 760.00 mmHg

Melting Point 32-34 °C -

Density 0.950-0.957 g/mL][6] @ 25 °C

Refractive Index (n_D2°) 1.476-1.483[6] @ 20 °C

Vapor Pressure 0.176 mmHg[6] @ 25 °C (estimated)
Flash Point 76.67 °C (170 °F)[6] Tag Closed Cup (TCC)
logP (o/w) 2.4[5] -

Water Solubility 86.14 mg/L -

Solubility Data
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Beta-Cyclocitral is largely insoluble in water but demonstrates good solubility in many
common organic solvents.

Solvent Solubility (g/L) @ 25°C
Water ~0.086
Ethanol 777.4
Methanol 979.67
Isopropanol 527.0
Acetone 905.76
Ethyl Acetate 994.79
Dichloromethane 1846.24
Chloroform 2137.15
Toluene 646.58
n-Hexane 126.81
Dimethyl sulfoxide (DMSO) 472.39

Spectral Data

e Mass Spectrometry (MS): In Gas Chromatography-Mass Spectrometry (GC-MS) analysis
with Electron lonization (El), beta-Cyclocitral exhibits a molecular ion peak [M]* at m/z 152.
Key fragment ions are observed at m/z 137 ([M-CHs]*), 123, 109, and 67.[5] The
fragmentation is characteristic of a-cleavage and McLafferty rearrangement common in
carbonyl compounds.[7]

e Nuclear Magnetic Resonance (NMR): Both *H and 3C NMR spectra for beta-Cyclocitral
have been documented.[5][8] The spectra are consistent with its structure, showing
characteristic shifts for the aldehydic proton, vinylic protons, and the various methyl and
methylene groups on the cyclohexene ring.
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« Infrared Spectroscopy (IR): The FTIR spectrum of beta-Cyclocitral shows characteristic
absorption bands for its functional groups.[9] A strong peak corresponding to the C=0 stretch
of the aldehyde is prominent, along with peaks for C=C stretching of the alkene and C-H
stretching and bending for the alkane and aldehyde moieties.

Experimental Protocols
Melting Point Determination (Capillary Method)

This standard method is used for determining the melting range of a crystalline solid.[10][11]
Methodology:

o Sample Preparation: A small amount of thoroughly dried, powdered beta-Cyclocitral is
packed into a thin-walled glass capillary tube, sealed at one end, to a height of 2-3 mm. The
sample is compacted by tapping the tube gently.[10]

o Apparatus Setup: The capillary tube is placed in a heating block apparatus (e.g., a Mel-Temp
or similar device) adjacent to a calibrated thermometer or temperature sensor.

e Determination:

o The block is heated rapidly to a temperature approximately 10-15°C below the expected
melting point.

o The heating rate is then reduced to a slow, controlled rate of 1-2°C per minute.
o The "initial melting point" is the temperature at which the first drop of liquid appears.

o The "final melting point" is the temperature at which the last solid crystal melts completely.
The range between these two temperatures is recorded. For a pure substance, this range
is typically narrow (0.5-1.0°C).

Micro-Boiling Point Determination

This technique is suitable for determining the boiling point of small liquid samples.[12]

Methodology:
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o Apparatus Setup: Approximately 0.5 mL of beta-Cyclocitral is placed into a small test tube.
A glass capillary tube, sealed at one end, is inverted and placed into the liquid.

e Heating: The test tube assembly is attached to a thermometer and heated in a controlled
manner using a Thiele tube or a metal heating block.[13]

e Observation:

o As the liquid heats, trapped air will be expelled from the capillary tube as a slow stream of
bubbles.

o When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
from the capillary tip.[13]

e Measurement: Heating is discontinued at this point. The liquid will begin to cool. The boiling
point is the temperature recorded at the exact moment the stream of bubbles stops and the
liquid is drawn back into the capillary tube.[13] This occurs when the external atmospheric
pressure equals the vapor pressure of the liquid.[14]

Biological Role and Signaling Pathways

Beta-Cyclocitral is a key signaling molecule derived from 3-carotene, particularly under
conditions of high-light stress in plants. Its production and subsequent action constitute a vital
protective mechanism.

Biosynthesis of beta-Cyclocitral

Beta-Cyclocitral is formed from the oxidative cleavage of -carotene at the C7-C8 double
bonds. This occurs through two primary routes: a non-enzymatic pathway involving reactive
oxygen species (ROS), and an enzymatic pathway.[1][15]

e Non-Enzymatic Pathway: Under high-light stress, excess energy absorption leads to the
production of singlet oxygen (*Oz) in the chloroplasts. 102 directly oxidizes (3-carotene,
cleaving it to produce B-cyclocitral.[1]

o Enzymatic Pathway: Specific enzymes, such as Carotenoid Cleavage Dioxygenase 4
(CCD4) and 13-lipoxygenase (LOX2), can catalyze the cleavage of 3-carotene to yield 3-
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cyclocitral.[1]
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Biosynthesis of 3-Cyclocitral from [3-Carotene.

Retrograde Signaling Pathway

Once produced in the chloroplast, B-cyclocitral acts as a retrograde signal, moving from the
chloroplast to the nucleus to modulate gene expression. This signaling cascade enhances the
plant's tolerance to photooxidative stress by activating detoxification pathways.[4][16]

The pathway involves the (3-cyclocitral-inducible GRAS protein SCARECROW LIKE 14
(SCL14), which in turn activates transcription factors like ANAC102.[4] This leads to the
upregulation of genes involved in the xenobiotic detoxification response, which helps neutralize

toxic reactive carbonyl species generated during stress.[4][16]
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B-Cyclocitral Retrograde Signaling Pathway.

Safety and Handling
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Beta-Cyclocitral is classified with GHSO07 (Exclamation mark) and carries hazard statements
indicating it may be harmful if swallowed, inhaled, or in contact with skin, and can cause skin
and serious eye irritation.[1]

o Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat.

o Storage: Store in a cool, dry, well-ventilated place away from heat and direct sunlight. Keep
container tightly closed.

o First Aid: In case of contact, wash skin thoroughly with soap and water. For eye contact,
rinse cautiously with water for several minutes. If inhaled, move to fresh air. Seek medical
attention if irritation or symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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